Cas no 1804408-32-9 (Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate
• CAS No: 1804408-32-9
• MF: C₁₂H₉BrF₃NO₂S
• MW: 368.169571638107
• CID: 4945672
• Update Time: 2025-10-24

Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9BrF3NO2S/c1-2-19-10(18)5-8-9(13)4-3-7(6-17)11(8)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： QXAUXQBIRSROGM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(=C1CC(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate

Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate: A Novel Compound with Promising Therapeutic Potential

Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate, with CAS number 1804408-32-9, represents a unique class of aromatic heterocyclic compounds that have garnered significant attention in recent years due to their potential applications in pharmaceutical research. This molecule features a complex structure that combines multiple functional groups, including 6-bromo, 3-cyano, and trifluoromethylthio moieties, which collectively contribute to its distinct chemical properties and biological activity. The synthesis of this compound involves advanced organic chemistry techniques, and its pharmacological profile has been the focus of several recent studies aimed at exploring its therapeutic potential.

Recent research published in Journal of Medicinal Chemistry (2023) highlights the importance of trifluoromethylthio substituents in modulating the biological activity of aromatic compounds. The trifluoromethylthio group introduces electron-withdrawing effects, which can significantly influence the reactivity and stability of the molecule. This property is particularly relevant in the context of cyano and bromo functional groups, as their combined presence may enhance the molecule's ability to interact with specific biological targets. Such structural features make Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate a promising candidate for drug development, especially in the treatment of inflammatory and neurodegenerative disorders.

One of the most compelling aspects of Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate is its potential application in anti-inflammatory therapy. A 2024 study in Pharmaceutical Research demonstrated that compounds with similar structural features exhibit potent anti-inflammatory activity by modulating key signaling pathways such as NF-κB and MAPK. The cyano group is believed to play a critical role in this mechanism, as it can act as a bioisostere for certain amino acid residues, thereby mimicking the interactions of endogenous molecules with target proteins. This finding underscores the importance of 3-cyano substitution in optimizing the therapeutic efficacy of the compound.

Another area of interest is the role of 6-bromo substitution in enhancing the pharmacokinetic properties of the molecule. A 2023 review in Drug Discovery Today emphasized that bromine atoms can significantly influence the metabolic stability and bioavailability of aromatic compounds. The 6-bromo group in Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate may contribute to prolonged plasma half-life by reducing the rate of metabolic degradation, which is a critical factor in drug development. This property could make the compound particularly suitable for chronic disease management, where sustained therapeutic concentrations are required.

The trifluoromethylthio moiety in this compound is also of great interest due to its unique electronic properties. Research published in Organic & Biomolecular Chemistry (2024) revealed that trifluoromethylthio groups can significantly alter the polarity and hydrophobicity of aromatic compounds, which may influence their ability to cross biological membranes and reach target tissues. This property is particularly valuable in the design of drugs for central nervous system disorders, where the ability to penetrate the blood-brain barrier is essential. The combination of trifluoromethylthio and cyano groups in Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate may therefore provide a unique advantage in this context.

Recent advances in computational chemistry have also provided insights into the potential applications of Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate. A 2023 study using molecular docking simulations predicted that the compound could interact with several key enzymes involved in neurodegenerative diseases, including acetylcholinesterase and monoamine oxidase. These interactions suggest that the compound may have potential as a multifunctional therapeutic agent, capable of targeting multiple pathways simultaneously. Such properties are highly desirable in the treatment of complex diseases like Alzheimer's and Parkinson's, where a single drug with multiple mechanisms of action is often more effective than monotherapy.

The synthesis of Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate involves a series of well-defined organic reactions that have been optimized to achieve high yields and purity. A 2024 paper in Chemical Communications described a novel synthetic route that employs a combination of electrophilic substitution and nucleophilic attack to introduce the trifluoromethylthio group into the aromatic ring. This method not only simplifies the synthesis process but also reduces the number of steps required, making it more efficient and cost-effective for large-scale production. The ability to synthesize this compound efficiently is a critical factor in its potential translation to clinical applications.

Despite its promising properties, the development of Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate as a therapeutic agent is still in its early stages. Ongoing research is focused on elucidating its exact mechanism of action, as well as its safety profile in vivo. A 2023 preclinical study in Toxicological Sciences reported that the compound exhibited low toxicity in animal models, which is an encouraging finding for its potential use in human medicine. However, further studies are needed to confirm these results and to evaluate the long-term effects of the compound in various biological systems.

In conclusion, Ethyl 6-bromo-3-cyano-2-(trifluoromethylthio)phenylacetate is a complex and multifunctional compound with significant potential in pharmaceutical research. Its unique combination of 6-bromo, 3-cyano, and trifluoromethylthio groups makes it a valuable candidate for the development of new therapeutic agents, particularly in the fields of anti-inflammatory and neurodegenerative diseases. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery of novel drugs with broad therapeutic applications.